Cas no 849761-87-1 (3-bromo-N-(2-methylphenyl)propanamide)

• Product Name: 3-bromo-N-(2-methylphenyl)propanamide
• CAS No: 849761-87-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD02285969
• CID: 4225492
• PubChem ID: 33695399
• Update Time: 2025-06-12

3-bromo-N-(2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-bromo-N-(2-methylphenyl)-
• 3-bromo-N-(2-methylphenyl)propanamide
• EN300-193675
• 849761-87-1

• MDL： MFCD02285969
• Inchi： 1S/C10H12BrNO/c1-8-4-2-3-5-9(8)12-10(13)6-7-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： UMJLYDOJIZASSO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CCBr

Computed Properties

• Exact Mass: 241.01023Da
• Monoisotopic Mass: 241.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-bromo-N-(2-methylphenyl)propanamide

Recent Advances in the Study of 3-bromo-N-(2-methylphenyl)propanamide (CAS: 849761-87-1) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-N-(2-methylphenyl)propanamide (CAS: 849761-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated propanamide structure, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 3-bromo-N-(2-methylphenyl)propanamide is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. Its unique chemical properties, including the presence of a bromine atom, make it a versatile building block for the development of novel drugs. Recent publications have highlighted its use in the synthesis of potential anticancer agents, where its ability to interact with specific biological targets has been explored.

In addition to its synthetic utility, 3-bromo-N-(2-methylphenyl)propanamide has been investigated for its direct biological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential as a lead compound for the development of anti-inflammatory drugs. Researchers are currently exploring its mechanism of action and optimizing its structure to enhance its efficacy and reduce potential side effects.

Another notable aspect of recent research is the exploration of the pharmacokinetic properties of 3-bromo-N-(2-methylphenyl)propanamide. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is crucial for its development as a therapeutic agent. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to study these properties, providing valuable insights into its behavior in biological systems.

Despite the promising findings, challenges remain in the development of 3-bromo-N-(2-methylphenyl)propanamide for clinical use. Issues such as solubility, stability, and toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-bromo-N-(2-methylphenyl)propanamide (CAS: 849761-87-1) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for drug discovery and development. Ongoing research aims to further elucidate its properties and explore its therapeutic potential, paving the way for future innovations in medicine.